3-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one

• IUPAC Name: 3-chloro-1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propan-1-one
• InChI: InChI=1S/C10H12ClNOS/c11-4-1-10(13)12-5-2-9-8(7-12)3-6-14-9/h3,6H,1-2,4-5,7H2
• InChI Key: AHJDNRQYCDLFQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C(=O)CCCl
• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol
• CAS No.: 953757-10-3

Description

“3-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one” is a chemical compound with the molecular formula C10H12ClNOS and a molecular weight of 229.73. It is used for scientific research and as a chemical synthesis intermediate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: C1CN(CC2=C1SC=C2)C(=O)CCCl.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 229.73 and a molecular formula of C10H12ClNOS. Other physical and chemical properties like boiling point, melting point, and density were not available in the search results.

Scientific Research Applications

• Synthetic Routes and Chemical Reactions : The compound thieno[3,2-b]pyridine, closely related to the chemical , has been a subject of extensive study. It undergoes various chemical reactions, including oxidation, halogenation, and transformation into various derivatives. These transformations are crucial for synthesizing a variety of other compounds with potential applications in different scientific fields (Klemm et al., 1985).

• Heterocyclic Synthesis : Thieno[3,2-b]pyridine is synthesized through a process involving electrophilic substitution and lithiation, leading to the formation of various derivatives. This process is significant for the synthesis of heterocyclic compounds, which are a crucial part of many drugs and materials (Klemm & Louris, 1984).

• Application in Antitumor Studies : Some derivatives of thieno[3,2-b]pyridine have been evaluated for their potential as antitumor compounds. The photophysical properties of these derivatives, such as absorption and fluorescence, are studied in different solvents and lipid membranes, indicating their potential in drug delivery applications (Carvalho et al., 2013).

• Potential in Bacterial and Cancer Treatment : There are studies on azo derivatives of thieno[2,3-b]pyridine, indicating their potential as anti-bacterial and anti-cancer agents. These studies involve synthesizing and evaluating the biological activity of these derivatives (Gaber et al., 2008).

Safety and Hazards

The compound may be harmful if swallowed, inhaled, or in contact with skin. It’s recommended to thoroughly wash after handling and to use personal protective equipment like gloves and eye/face protection.